Cas no 192633-21-9 (4-hydrazino-1-methylquinolin-2(1H)-one)

• Product Name: 4-hydrazino-1-methylquinolin-2(1H)-one
• CAS No: 192633-21-9
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD02113369
• CID: 116202
• PubChem ID: 2754434
• Update Time: 2025-05-25

4-hydrazino-1-methylquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone,4-hydrazinyl-1-methyl-
• 4-HYDRAZINO-1-METHYLQUINOLIN-2(1H)-ONE
• 4-hydrazinyl-1-methylquinolin-2-one
• 2(1H)-Quinolinone,4-hydrazino-1-methyl-(9CI)
• 4-hydrazino-1-methylquinolin-2(1H)-one(SALTDATA: FREE)
• SB67602
• AKOS002665087
• 192633-21-9
• BS-37409
• DTXSID00373024
• MFCD02113369
• 4-Hydrazino-1-methyl-2(1H)-quinolinone
• 4-hydrazino-1-methylquinolin-2(1H)-one

• MDL： MFCD02113369
• Inchi： 1S/C10H11N3O/c1-13-9-5-3-2-4-7(9)8(12-11)6-10(13)14/h2-6,12H,11H2,1H3
• InChI Key： ZYSGUISDGDUDLK-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2N1C)NN

Computed Properties

• Exact Mass: 189.09033
• Monoisotopic Mass: 189.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 355.8°C at 760 mmHg
• Flash Point: 169°C
• Refractive Index: 1.669
• PSA: 58.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 4-hydrazino-1-methylquinolin-2(1H)-one

Recent Advances in the Study of 4-Hydrazino-1-methylquinolin-2(1H)-one (CAS: 192633-21-9): A Promising Scaffold in Medicinal Chemistry

The compound 4-hydrazino-1-methylquinolin-2(1H)-one (CAS: 192633-21-9) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties. This quinoline derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting infectious diseases and cancer. Recent studies have highlighted its potential as a scaffold for developing novel inhibitors of enzymes such as kinases and proteases, which are critical in disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-hydrazino-1-methylquinolin-2(1H)-one derivatives as selective inhibitors of cyclin-dependent kinases (CDKs). The research team employed structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, achieving nanomolar potency against CDK2 and CDK6. These findings suggest its potential application in targeted cancer therapies, particularly for breast and lung cancers.

In addition to its anticancer properties, recent investigations have explored the antimicrobial potential of this scaffold. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 192633-21-9 exhibited remarkable activity against drug-resistant strains of Mycobacterium tuberculosis. The study attributed this activity to the compound's ability to disrupt cell wall biosynthesis, offering a new avenue for tuberculosis treatment.

The synthetic versatility of 4-hydrazino-1-methylquinolin-2(1H)-one has also been a focus of recent research. A team from MIT developed a novel one-pot synthesis method that improves yield by 40% compared to traditional routes, as detailed in their 2023 Organic Process Research & Development publication. This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development.

Ongoing clinical trials are evaluating the safety profile of 192633-21-9 derivatives, with Phase I results expected in late 2024. Preliminary data suggest good oral bioavailability and manageable toxicity, though further studies are needed to confirm these observations. The compound's unique hydrazino-quinoline structure continues to inspire new drug discovery efforts across multiple therapeutic areas.

Future research directions include exploring the compound's potential in neurodegenerative diseases, as recent in vitro studies have shown neuroprotective effects against amyloid-beta toxicity. The coming years will likely see increased investment in developing 4-hydrazino-1-methylquinolin-2(1H)-one-based therapeutics, given its promising pharmacological profile and synthetic tractability.